Cas no 921520-98-1 (N-(4-{(3-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(3-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921520-98-1
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 6111641
• PubChem ID: 17450360
• Update Time: 2025-10-05

N-(4-{(3-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-[4-[2-(3-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-(4-{[(3-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• AKOS004951784
• F2202-1014
• N-(4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• AB00772826-01
• Z79398460
• 921520-98-1

• Inchi： 1S/C17H15N3O4S/c1-23-13-5-2-4-11(8-13)18-15(21)9-12-10-25-17(19-12)20-16(22)14-6-3-7-24-14/h2-8,10H,9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： POCOJVKDXNCCCK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(NC2=CC=CC(OC)=C2)=O)=CS1)=O

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Additional information on N-(4-{(3-methoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

N-(4-{(3-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Furan-2-Carboxamide: A Comprehensive Overview

N-(4-{(3-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Furan-2-Carboxamide, with CAS No. 921520-98-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a thiazole ring system with a furan carboxamide group, making it a promising candidate for various biological assays.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. In this compound, the thiazole ring is substituted at the 4-position with a (3-methoxyphenyl)carbamoylmethyl group. This substitution pattern enhances the compound's ability to interact with biological targets, potentially leading to improved pharmacokinetic properties.

The furan carboxamide moiety in N-(4-{(3-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Furan-2-Carboxamide further contributes to its bioactivity. Furan rings are known for their aromaticity and ability to participate in π-π interactions, which are crucial for molecular recognition in biological systems. The carboxamide group introduces additional hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to efficiently construct the molecule. These methods have been optimized to ensure high yields and purity, making the compound suitable for large-scale production and subsequent biological testing.

Biological evaluations of N-(4-{(3-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Furan-2-Carboxamide have revealed promising results in several assays. The compound has shown moderate inhibitory activity against certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that the compound may exhibit selective cytotoxicity against cancer cell lines, making it a candidate for further investigation in oncology research.

The structure of this compound also lends itself to further modification and optimization. Researchers are exploring the effects of substituting different groups on the thiazole and furan rings to enhance bioactivity and reduce potential side effects. These efforts are expected to yield derivatives with improved therapeutic profiles.

In conclusion, N-(4-{(3-Methoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Furan-2-Carboxamide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With its unique structure and promising biological activity, this compound is poised to play a significant role in future drug development efforts.